Cefixime trihydrate
Cefixime trihydrate
A third-generation cephalosporin antibiotic that is stable to hydrolysis by beta-lactamases.
Brand Name:
Vulcanchem
CAS No.:
125110-14-7
VCID:
VC20857506
InChI:
InChI=1S/C16H15N5O7S2.H2O/c1-2-6-4-29-14-10(13(25)21(14)11(6)15(26)27)19-12(24)9(20-28-3-8(22)23)7-5-30-16(17)18-7;/h2,5,10,14H,1,3-4H2,(H2,17,18)(H,19,24)(H,22,23)(H,26,27);1H2/b20-9-;/t10-,14-;/m1./s1
SMILES:
C=CC1=C(N2C(C(C2=O)NC(=O)C(=NOCC(=O)O)C3=CSC(=N3)N)SC1)C(=O)O.O.O.O
Molecular Formula:
C16H17N5O8S2
Molecular Weight:
471.5 g/mol
Cefixime trihydrate
CAS No.: 125110-14-7
Cat. No.: VC20857506
Molecular Formula: C16H17N5O8S2
Molecular Weight: 471.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A third-generation cephalosporin antibiotic that is stable to hydrolysis by beta-lactamases. |
|---|---|
| CAS No. | 125110-14-7 |
| Molecular Formula | C16H17N5O8S2 |
| Molecular Weight | 471.5 g/mol |
| IUPAC Name | (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(carboxymethoxyimino)acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C16H15N5O7S2.H2O/c1-2-6-4-29-14-10(13(25)21(14)11(6)15(26)27)19-12(24)9(20-28-3-8(22)23)7-5-30-16(17)18-7;/h2,5,10,14H,1,3-4H2,(H2,17,18)(H,19,24)(H,22,23)(H,26,27);1H2/b20-9-;/t10-,14-;/m1./s1 |
| Standard InChI Key | HPRLWADTNARROR-JUZDKLSSSA-N |
| Isomeric SMILES | C=CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)/C(=N\OCC(=O)O)/C3=CSC(=N3)N)SC1)C(=O)O.O |
| SMILES | C=CC1=C(N2C(C(C2=O)NC(=O)C(=NOCC(=O)O)C3=CSC(=N3)N)SC1)C(=O)O.O.O.O |
| Canonical SMILES | C=CC1=C(N2C(C(C2=O)NC(=O)C(=NOCC(=O)O)C3=CSC(=N3)N)SC1)C(=O)O.O |
| Melting Point | 218-225 °C 218 - 225 °C |
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